Aminated Multilayer Nb2C MXenes
Overview
Description
Niobium carbide is an extremely hard refractory ceramic material, commercially used in tool bits for cutting tools. It is usually processed by sintering and is a frequent additive as a grain growth inhibitor in cemented carbides. It has the appearance of a brown-gray metallic powder with a purple lustre and is highly corrosion-resistant .
Preparation Methods
Synthetic Routes and Reaction Conditions: Niobium carbide can be synthesized by heating niobium oxide in a vacuum at 1800°C and adding coke . Another method involves the direct carburization of rolled metallic niobium in an atmosphere of an argon and ethylene gas mixture . Additionally, a one-pot synthesis of niobium carbide nanoparticles can be achieved using niobium oxide, potassium carbonate, and mesoporous carbon .
Industrial Production Methods: Industrial production of niobium carbide typically involves high-temperature processes such as vacuum heating and carburization. The use of chemical vapor deposition to create a layer of niobium carbide is also common .
Chemical Reactions Analysis
Types of Reactions: Niobium carbide undergoes various types of reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Oxidation: Niobium carbide can oxidize at temperatures between 200-800°C in air.
Reduction: It can be reduced using hydrogen gas at high temperatures.
Substitution: Niobium carbide can react with other carbides or nitrides to form mixed compounds.
Major Products Formed:
Oxidation: Niobium oxide.
Reduction: Pure niobium.
Substitution: Mixed carbides or nitrides.
Scientific Research Applications
Niobium carbide has a wide range of applications in scientific research:
Chemistry: Used as a catalyst in various chemical reactions due to its high stability and reactivity.
Biology and Medicine: Investigated for potential use in biomedical implants due to its biocompatibility and hardness.
Mechanism of Action
The mechanism by which niobium carbide exerts its effects involves the formation of strong covalent bonds between niobium and carbon atoms. This results in a highly stable and hard material. In catalytic applications, niobium carbide provides active sites for chemical reactions, enhancing reaction rates and selectivity .
Comparison with Similar Compounds
- Tantalum carbide
- Titanium carbide
- Vanadium carbide
- Molybdenum carbide
Comparison: Niobium carbide is unique due to its combination of high hardness, corrosion resistance, and stability at high temperatures. Compared to tantalum carbide, niobium carbide has a lower density and is more cost-effective. Titanium carbide and vanadium carbide have similar hardness but differ in their chemical stability and reactivity. Molybdenum carbide is known for its catalytic properties but lacks the same level of hardness as niobium carbide .
Biological Activity
Aminated multilayer Nb2C MXenes are a novel class of two-dimensional materials that have garnered significant attention due to their unique properties and potential applications in various fields, including biomedicine. This article provides an in-depth exploration of their biological activity, focusing on their antibacterial properties, biocompatibility, and potential therapeutic applications.
Overview of MXenes
MXenes are a family of two-dimensional transition metal carbides, nitrides, or carbonitrides, characterized by their layered structure and high surface area. They are derived from MAX phases through selective etching, typically using hydrofluoric acid (HF) or other etchants. The general formula for MXenes is , where is a transition metal, is carbon or nitrogen, and represents surface termination groups such as -OH, -O, or -F .
Biological Activity
Antibacterial Properties
Recent studies have highlighted the antibacterial efficacy of Nb2C MXenes against various bacterial strains. For instance, the antibacterial performance of aminated Nb2C was compared to other MXenes such as Ti3C2Tx. Results indicated that aminated Nb2C exhibited significant antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli), with efficiency rates reaching up to 96% against S. aureus and 94% against E. coli .
Mechanism of Action
The mechanism underlying the antibacterial activity of aminated Nb2C MXenes involves several factors:
- Surface Interaction : The high surface area and functional groups on the MXene facilitate strong interactions with bacterial membranes, leading to membrane disruption.
- Reactive Oxygen Species (ROS) Generation : MXenes can generate ROS upon exposure to light or other stimuli, contributing to bacterial cell death .
- DNA Leakage : Studies have shown that exposure to MXenes can cause DNA leakage in bacterial cells, further promoting cell death .
Biocompatibility
Cell Viability Studies
Biocompatibility is a crucial aspect when considering the application of nanomaterials in biomedical fields. In vitro studies have demonstrated that this compound exhibit high cell viability (>80%) in normal human cell lines at concentrations up to 500 mg/L. This suggests a favorable safety profile for potential therapeutic applications .
In Vivo Studies
In vivo assessments using mouse models have shown no adverse effects following the administration of aminated Nb2C MXenes. Hematological tests and biochemical analyses indicated that these materials do not induce significant toxicity or inflammation . Additionally, studies involving zebrafish embryos revealed no detrimental effects at concentrations up to 100 mg/L .
Case Studies
Wound Healing Applications
Aminated Nb2C MXenes have been investigated for their potential in wound healing applications. Their antibacterial properties combined with good biocompatibility make them suitable candidates for incorporation into wound dressings. In experimental models, these MXenes facilitated faster healing rates compared to traditional materials .
Summary of Findings
| Property | Aminated Nb2C MXenes | Ti3C2Tx MXenes |
|---|---|---|
| Antibacterial Efficiency | 96% (S. aureus), 94% (E. coli) | 98% (S. aureus) |
| Cell Viability | >80% at 500 mg/L | >80% at similar concentrations |
| In Vivo Toxicity | No adverse effects observed | No adverse effects observed |
Properties
Molecular Formula |
CHNb |
|---|---|
Molecular Weight |
105.925 g/mol |
IUPAC Name |
methylidyneniobium |
InChI |
InChI=1S/CH.Nb/h1H; |
InChI Key |
UNASZPQZIFZUSI-UHFFFAOYSA-N |
Canonical SMILES |
C#[Nb] |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
